Cas no 89453-66-7 (Androstane-3,17-diol,bis(hydrogen sulfate), (3b,5a,17a)- (9CI))

• Product Name: Androstane-3,17-diol,bis(hydrogen sulfate), (3b,5a,17a)- (9CI)
• CAS No: 89453-66-7
• MF: C₁₉H₃₂O₈S₂
• MW: 452.582584381104
• CID: 727897
• Update Time: 2024-01-31

Androstane-3,17-diol,bis(hydrogen sulfate), (3b,5a,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androstane-3,17-diol,bis(hydrogen sulfate), (3b,5a,17a)- (9CI)
• androstane-3,7-diol disulfate
• Androstane-3,17-diol, 3,17-bis(hydrogen sulfate), (3β,5α,17α)-

• Inchi： 1S/C19H32O8S2/c1-18-7-3-4-14(18)17-15(6-8-18)19(2)9-5-13(26-28(20,21)22)10-12(19)11-16(17)27-29(23,24)25/h12-17H,3-11H2,1-2H3,(H,20,21,22)(H,23,24,25)/t12?,13?,14-,15-,16?,17-,18-,19-/m0/s1
• InChI Key： SAYWHGTXTDMUKS-RNJGBNSYSA-N
• SMILES： C1(OS(O)(=O)=O)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)CCC3)C(OS(O)(=O)=O)C2

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: -3.49±0.18(Predicted)